Metal ion adsorption and electrocrystallization
Faraday Symposia of the Chemical Society Pub Date: DOI: 10.1039/FS9771200014
Abstract
Deposition of lead onto silver single crystal electrodes from perchlorate solutions has been studied in the undervoltage and low overvoltage regions employing twin-electrode thin layer and potential pulse techniques. Pseudo-Nernstian θ isotherms exhibiting continuous coverage steps were found. 2D nucleation was not identified to be a kinetically relevant process. The rate of 3D nucleation decreases with increasing θ, thus indicating major structural dissimilarities between the 2D layer and the 3D nuclei.
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